6-Nitropyridin-2-amine
Overview
Description
6-Nitropyridin-2-amine is a useful research compound. Its molecular formula is C5H5N3O2 and its molecular weight is 139.11 g/mol. The purity is usually 95%.
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Scientific Research Applications
Formation of Aminals via Pummerer Rearrangement : 6-Nitropyridin-2-amine reacts with acid chlorides in the presence of dimethyl sulfoxide and a tertiary base to form unusual aminals through a process that may involve Pummerer type rearrangement. This finding has implications for the synthesis of novel chemical structures (Rakhit, Georges, & Bagli, 1979).
Selective Vicarious Nucleophilic Amination : This compound is also involved in the selective amination of 3-nitropyridines, indicating its utility in synthesizing biologically active compounds for pharmaceutical and agrochemical applications (Bakke, Svensen, & Trevisan, 2001).
Drug Solubility Enhancement : In medicinal chemistry, this compound derivatives have been used to improve the solubility of drug-like compounds, an essential factor in drug development and efficacy (Machado et al., 2013).
Synthesis of Amides via Nucleophilic Substitution : The compound is also integral in the synthesis of N-(5-nitropyridin-2-yl) carboxamides through nucleophilic substitution reactions, further broadening its application in synthetic organic chemistry (Amangasieva et al., 2018).
Graphene-Based Photocatalysts for Reduction of Nitro Compounds : this compound derivatives have been investigated in the context of graphene-based photocatalysts. These catalysts are useful for reducing nitro compounds to amines, which is a critical transformation in organic synthesis and environmental remediation (Nasrollahzadeh et al., 2020).
Large Scale Synthesis and Oxidations : The scalability of reactions involving this compound has been studied, showing potential for large-scale production and industrial applications. This research particularly focuses on the synthesis and oxidation processes (Agosti et al., 2017).
Future Directions
Mechanism of Action
Target of Action
Nitropyridines, a class of compounds to which 6-nitropyridin-2-amine belongs, have been found to have significant interactions with various biological targets .
Mode of Action
This ion, when reacted with SO2/HSO3– in water, yields 3-nitropyridine . This suggests that this compound might interact with its targets through similar chemical reactions.
Biochemical Pathways
Nitropyridines have been found to influence many cellular pathways necessary for the proper functioning of various biological systems .
Result of Action
Nitropyridines have been found to have significant biological activity, suggesting that this compound might have similar effects .
Biochemical Analysis
Biochemical Properties
The biochemical properties of 6-Nitropyridin-2-amine are not fully understood due to limited research. It is known that the compound interacts with various enzymes, proteins, and other biomolecules. The nature of these interactions is largely dependent on the specific biochemical context and the presence of other molecules .
Molecular Mechanism
The molecular mechanism of action of this compound is not well-defined. It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Metabolic Pathways
It is unclear which enzymes or cofactors the compound interacts with, and how it affects metabolic flux or metabolite levels .
Properties
IUPAC Name |
6-nitropyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5N3O2/c6-4-2-1-3-5(7-4)8(9)10/h1-3H,(H2,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JMAGBGSWLILKOC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1)[N+](=O)[O-])N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80376538 |
Source
|
| Record name | 6-nitropyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80376538 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
14916-63-3 |
Source
|
| Record name | 6-Nitro-2-pyridinamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=14916-63-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-nitropyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80376538 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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